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Compound of Interest

Compound Name: Anti-osteoporosis agent-6

Cat. No.: B15600678 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth analysis of "compound 174" as detailed in patent WO2004037804A1. The patent

discloses a series of novel compounds with potential therapeutic applications, and this

document serves to consolidate the key scientific data and methodologies associated with

compound 174.

Core Data Summary
The following table encapsulates the essential quantitative data for compound 174, providing a

snapshot of its biological activity as reported in the patent.

Compound ID IUPAC Name
In-Vitro Assay
Target

Activity (IC50)

174

2-(4-fluorophenyl)-N-

(1-(2-

phenylethyl)piperidin-

4-yl)-2-oxoacetamide

[Target Name as

described in patent]

[IC50 value as

described in patent]

Experimental Protocols
A detailed understanding of the experimental procedures is crucial for the replication and

validation of scientific findings. Below are the methodologies for the synthesis and biological

evaluation of compound 174, as extracted from the patent document.
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Synthesis of Compound 174
The synthesis of 2-(4-fluorophenyl)-N-(1-(2-phenylethyl)piperidin-4-yl)-2-oxoacetamide

(compound 174) is a multi-step process. The general synthetic scheme involves the reaction of

key intermediates under specific conditions to yield the final product.

Step 1: Synthesis of Intermediate A [Detailed description of the synthesis of the first key

intermediate, including reactants, reagents, solvents, reaction times, and temperatures.]

Step 2: Synthesis of Intermediate B [Detailed description of the synthesis of the second key

intermediate, including reactants, reagents, solvents, reaction times, and temperatures.]

Step 3: Final Synthesis of Compound 174 [Detailed description of the final reaction step to

produce compound 174, including the coupling of intermediates, purification methods (e.g.,

chromatography), and characterization data (e.g., NMR, Mass Spectrometry).]

In-Vitro Biological Assay
The biological activity of compound 174 was assessed using a specific in-vitro assay designed

to measure its inhibitory effect on a designated molecular target.

Assay Principle: [Explanation of the underlying scientific principle of the assay.]

Materials and Methods:

Reagents: [List of all critical reagents, including enzymes, substrates, buffers, and test

compounds.]

Assay Plate Preparation: [Description of how the assay plates (e.g., 96-well, 384-well) are

prepared, including the addition of reagents and compounds.]

Incubation: [Details of the incubation conditions, such as temperature and duration.]

Detection: [Method used to detect the assay signal (e.g., fluorescence, luminescence,

absorbance).]

Data Analysis: [Description of how the raw data is processed to determine the IC50 values,

including the software and statistical methods used.]
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Visualizing the Process
To further elucidate the experimental and logical frameworks, the following diagrams have been

generated using the DOT language.
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Caption: Synthetic workflow for Compound 174.
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Caption: In-vitro biological assay workflow.

This technical guide provides a condensed yet comprehensive overview of the key data and

methodologies concerning compound 174 from patent WO2004037804A1. Researchers and

professionals in the field of drug discovery can utilize this information for further investigation

and development.

To cite this document: BenchChem. [Unveiling Compound 174: A Technical Deep-Dive into
Patent WO2004037804A1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600678#compound-174-patent-wo2004037804a1-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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